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Compound of Interest

Compound Name: Chlorine heptoxide

Cat. No.: B082858

DANGER: Extreme Hazard

Chlorine heptoxide (Cl207), also known as dichlorine heptoxide or perchloric anhydride, is
an extremely powerful oxidizer and a highly unstable explosive.[1][2][3] It can detonate with
mechanical shock, friction, or exposure to flame.[1][3] This compound is also highly corrosive
and toxic.[2] Due to its inherent dangers, the synthesis and handling of chlorine heptoxide
should only be undertaken by experienced researchers in a controlled laboratory setting with all
necessary safety precautions in place. Whenever possible, it is recommended to generate and
use chlorine heptoxide in situ to avoid storage.[2]

Physical and Chemical Properties

Chlorine heptoxide is a colorless, oily, and volatile liquid at room temperature.[2][3] It is the
most stable of the chlorine oxides, yet it remains dangerously unstable.[3] It reacts
exothermically with water to form perchloric acid and dissolves in halocarbons.[2][3]
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Property Value Source
Molecular Formula Cl207 [415]
Molar Mass 182.901 g/mol [4]
Appearance Colorless, oily liquid [2][3]
Density 1.9 g/lcm3 [4]
Melting Point -91.57 °C [4]
Boiling Point 82.07 °C [4]

Handling Protocols

The following protocols are based on best practices for handling highly explosive and oxidizing
materials. Adherence to all institutional and regulatory safety guidelines is mandatory.

Personal Protective Equipment (PPE)

A full complement of personal protective equipment must be worn at all times when handling
chlorine heptoxide. This includes, but is not limited to:

o Eye Protection: Chemical splash goggles and a full-face shield are mandatory.

» Hand Protection: Use chemical-resistant gloves (e.g., neoprene or nitrile) of sufficient
thickness.[1][6] Always check glove compatibility with the specific chemicals being used.

» Body Protection: A flame-resistant lab coat, chemical-resistant apron, and full-length pants
are required.[6]

Footwear: Fully enclosed, chemical-resistant shoes must be worn.

Engineering Controls

e Fume Hood: All work with chlorine heptoxide must be conducted in a certified chemical
fume hood designed for explosive compounds.[6][7] The fume hood should have a
shatterproof sash.
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o Blast Shield: A portable blast shield should be used in front of the experimental apparatus.

¢ Ventilation: The laboratory must be well-ventilated with a system that prevents the
accumulation of hazardous vapors.[8][9][10]

Experimental Protocol: In-Situ Generation and Use

Given the extreme hazards of storing chlorine heptoxide, it is strongly recommended to
synthesize it in small quantities for immediate use.

Objective: To safely generate and utilize chlorine heptoxide for a subsequent reaction without
isolation and storage.

Materials:

Perchloric acid (HCIOa4)

Phosphorus pentoxide (P4O10)

An appropriate solvent (e.g., carbon tetrachloride)

Reaction vessel equipped with a cooling system and magnetic stirrer

Apparatus for the subsequent reaction
Procedure:
e Preparation:

o Ensure the reaction area within the fume hood is clean and free of any combustible
materials.

o Set up the reaction apparatus behind a blast shield.

o Cool the reaction vessel to a temperature between -70 °C and -10 °C using a suitable
cooling bath.[2][3]

e Synthesis:
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o Slowly and carefully add phosphorus pentoxide to the cooled perchloric acid in the
reaction vessel with constant stirring.[2][3] This reaction is highly exothermic and must be
controlled to prevent a runaway reaction.

o The reaction produces chlorine heptoxide and phosphoric acid.[2][3]

e Immediate Use:

o Once the generation of chlorine heptoxide is complete, the reaction mixture containing
the in-situ generated product should be used immediately in the subsequent reaction step.

o Do not attempt to isolate or distill the chlorine heptoxide unless absolutely necessary
and with specialized equipment for handling explosive materials.[2][3]

e Decontamination:

o After the reaction is complete, any residual chlorine heptoxide must be safely
neutralized. This can be achieved by slowly adding it to a large volume of cold water or
ice, followed by neutralization with a base.[2]

Storage Procedures

Note: The storage of chlorine heptoxide is strongly discouraged. If storage is unavoidable, the
following stringent precautions must be taken.

Storage Conditions

o Temperature: Store in a cool, dry, and well-ventilated area.[8][9][10][11] Avoid direct sunlight
and sources of heat.[3][9][10][11]

o Container: Store in its original, tightly sealed container. The container should be compatible
with chlorine heptoxide and should be inspected regularly for any signs of damage or
leakage.[8][10]

o Location: Store in a dedicated, locked cabinet for explosive and oxidizing materials.[8] The
cabinet should be constructed of non-combustible materials. Do not store on wooden
shelves.
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Incompatible Materials

Chlorine heptoxide must be stored separately from the following:

Organic materials: Paper, wood, oils, and solvents.

Flammable and combustible materials.

Reducing agents.

Acids and bases.

lodine.[3]

Emergency Procedures
Spills

o Evacuate: Immediately evacuate the area and alert others.
o Ventilate: Ensure the area is well-ventilated.

o Neutralize: For small spills, if it is safe to do so, neutralize the spill with a large amount of an
inert absorbent material like sand or soda ash. Do not use combustible materials like paper
towels.

» Professional Help: For large spills, or if there is any uncertainty, contact the institution's
emergency response team immediately.

Fire
 In case of a fire involving chlorine heptoxide, evacuate the area immediately and call
emergency services.

» Do not attempt to extinguish the fire yourself. Inform the firefighters of the presence of
chlorine heptoxide.

First Aid
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and seek immediate medical attention.

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open, and seek immediate medical attention.

¢ Inhalation: Move the individual to fresh air and seek immediate medical attention.

Visualizations
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Chlorine Heptoxide Handling Workflow
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Caption: Workflow for handling chlorine heptoxide.
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Chlorine Heptoxide Storage Decision Logic

Is Storage of Chlorine Heptoxide Necessary?

Use In-Situ Generation and Immediate Consumption Protocol Proceed with Extreme Caution for Storage

Store Separately from Incompatible Materials

A

Store in a Cool, Dry, Well-Ventilated Area

A

Store in a Locked, Non-Combustible Cabinet

Minimize Storage Time

Click to download full resolution via product page

Caption: Decision logic for storing chlorine heptoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b082858?utm_src=pdf-body-img
https://www.benchchem.com/product/b082858?utm_src=pdf-body
https://www.benchchem.com/product/b082858?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. concordia.ca [concordia.ca]

2. Dichlorine heptoxide - Sciencemadness Wiki [sciencemadness.org]

3. Chemical reaction and Synthesis of Chlorine Heptoxide_Chemicalbook
[chemicalbook.com]

. Dichlorine heptoxide - Wikipedia [en.wikipedia.org]

. Dichlorine heptoxide [webbook.nist.gov]

. escolifesciences.com [escolifesciences.com]

. - Division of Research Safety | lllinois [drs.illinois.edu]

. Pool Chemical Storage & How To Store Pool Chemicals [uschemicalstorage.com]

°
© (0] ~ [o2] 1 H

. How to Properly Store Pool Chemicals - Platinum Pools [platinumpoolservice.com]
e 10. m.youtube.com [m.youtube.com]
e 11. hyclor.com.au [hyclor.com.au]
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chlorine-heptoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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